Cas no 898787-26-3 (3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one)

3-(3-Chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chlorophenyl group and a trifluoromethylphenyl moiety, contributing to its unique electronic and steric properties. The compound's trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in the development of bioactive molecules. The presence of both chlorine and trifluoromethyl substituents allows for selective reactivity in synthetic transformations. This compound may serve as an intermediate in the synthesis of more complex molecules, particularly those targeting receptor modulation or enzyme inhibition. Its well-defined structure facilitates precise modifications for structure-activity relationship studies.
3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one structure
898787-26-3 structure
Product Name:3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
CAS No:898787-26-3
MF:C16H12ClF3O
MW:312.714094161987
CID:994319
PubChem ID:24726048
Update Time:2025-06-08

3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
    • 3-(3-CHLOROPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
    • AKOS016021950
    • 898787-26-3
    • MFCD03843432
    • DTXSID80644441
    • 3-(3-Chlorophenyl)-1-[2-(trifluoromethyl)phenyl]-1-propanone
    • MDL： MFCD03843432
    • Inchi： 1S/C16H12ClF3O/c17-12-5-3-4-11(10-12)8-9-15(21)13-6-1-2-7-14(13)16(18,19)20/h1-7,10H,8-9H2
    • InChI Key： KBYRWIKYZCJEQB-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

  • Exact Mass: 312.05300
  • Monoisotopic Mass: 312.0528772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 5.17430

3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(3-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 898787-26-3 97%
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Fluorochem
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A2B Chem LLC
AH92050-1g
3-(3-Chlorophenyl)-2'-trifluoromethylpropiophenone
 898787-26-3 97%
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A2B Chem LLC
AH92050-2g
3-(3-Chlorophenyl)-2'-trifluoromethylpropiophenone
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A2B Chem LLC
AH92050-5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658556-1g
3-(3-Chlorophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one
 898787-26-3 98%
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 ￥6182.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658556-2g
3-(3-Chlorophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one
 898787-26-3 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658556-5g
3-(3-Chlorophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one
 898787-26-3 98%
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